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Compound of Interest

Compound Name: 2,6-Dibromopyridine

Cat. No.: B144722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,6-Dibromopyridine is a versatile heterocyclic building block extensively utilized in organic

synthesis, particularly within the pharmaceutical and materials science sectors. Its unique

reactivity, stemming from the two bromine substituents on the pyridine ring, allows for selective

functionalization, making it a valuable precursor for the synthesis of complex molecular

architectures. This guide provides an in-depth overview of the commercial availability of 2,6-
Dibromopyridine, its key chemical properties, and detailed protocols for its application in

common synthetic transformations.

Commercial Availability and Suppliers
2,6-Dibromopyridine is readily available from a variety of chemical suppliers, ranging from

large multinational corporations to specialized niche providers. The purity and available

quantities can vary, catering to both small-scale research and larger-scale manufacturing

needs.
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Supplier Purity
Available
Quantities

Notes

Sigma-Aldrich (Merck) ≥98%[1] Grams to Kilograms

Offers various grades

for research and

development.

Tokyo Chemical

Industry (TCI)
>98.0% (GC)[2] Grams to Kilograms

Provides detailed

product specifications.

Biosynth - 250 g to 5000 g[3]
Offers bulk quantities

for larger scale needs.

Chemsavers, Inc. 98% 500g

Provides products for

laboratory and

business use.[4]

Cenmed 98% Grams

Distributes chemicals

for laboratory

supplies.[5]

IndiaMART Varies Kilograms

A marketplace with

multiple Indian

suppliers offering bulk

quantities.

ChemicalBook Varies Kilograms

An online platform

connecting buyers

with various chemical

manufacturers.

BLD Pharm - -
Supplies for research

use.

ChemNet - -

Connects to various

manufacturers and

suppliers.

Pricing: The price of 2,6-Dibromopyridine can fluctuate based on the supplier, quantity, and

purity. Indicative pricing ranges from approximately ₹600 to ₹8000 per kilogram from Indian

suppliers on IndiaMART for bulk orders. For smaller, research-grade quantities, prices can be
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significantly higher per gram. For instance, Biosynth lists 250g at $275.00 and 1000g at

$940.00.

Physicochemical Properties
A summary of the key physical and chemical properties of 2,6-Dibromopyridine is provided

below.

Property Value Reference

CAS Number 626-05-1

Molecular Formula C₅H₃Br₂N

Molecular Weight 236.89 g/mol

Appearance
White to off-white crystalline

powder or crystals.

Melting Point 117-120 °C

Boiling Point 249-255 °C

Solubility

Insoluble in water; soluble in

methanol, ethanol, dioxane,

and chloroform.

Density 2.059 g/cm³

Key Synthetic Applications and Experimental
Protocols
2,6-Dibromopyridine serves as a key intermediate in a variety of important chemical

transformations, including cross-coupling reactions and nucleophilic aromatic substitutions.

Suzuki-Miyaura Cross-Coupling Reaction
The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds. 2,6-
Dibromopyridine can be selectively coupled at one or both bromine positions.
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Generalized Experimental Protocol for Monosubstitution:

Reaction Setup: To a flame-dried Schlenk flask, add 2,6-dibromopyridine (1.0 mmol), the

desired arylboronic acid (1.2 mmol), and a base such as K₃PO₄ (2.0 mmol) or K₂CO₃ (2.0

equiv).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen)

three times.

Catalyst Addition: Add the palladium catalyst, for example, Pd(PPh₃)₄ (0.05 mmol, 5 mol%)

or Pd(OAc)₂ with a suitable ligand.

Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane/water (e.g., 4:1 ratio,

10 mL).

Reaction: Heat the reaction mixture to 80-110 °C and stir for 12-24 hours, monitoring the

progress by TLC or GC-MS.

Work-up: After cooling to room temperature, dilute the mixture with water and extract with an

organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over

anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel.
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Suzuki-Miyaura Coupling Experimental Workflow

Copper-Catalyzed C-N Bond Formation
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A practical method for the synthesis of 6-substituted 2-bromopyridine compounds involves a

selective copper-catalyzed C-N bond-forming reaction.

Generalized Experimental Protocol:

Reactant Mixture: In a reaction vessel, combine 2,6-dibromopyridine, the desired amine, a

copper(I) catalyst (e.g., CuI), a suitable ligand (e.g., 1,2-ethanediamine), and a base.

Solvent: Add an appropriate solvent.

Reaction Conditions: Heat the mixture while stirring and monitor the reaction's progress. The

specific temperature and reaction time will depend on the substrates used.

Work-up and Purification: Once the reaction is complete, perform a standard aqueous work-

up, followed by extraction with an organic solvent. The crude product is then purified,

typically by column chromatography.

Synthesis of 2,6-Dibromopyridine
For applications requiring in-house synthesis, 2,6-dibromopyridine can be prepared from 2,6-

dichloropyridine.

Experimental Protocol:

Reaction Setup: In a reaction kettle, add 0.1 mol of 2,6-dichloropyridine, 0.2 mol of sodium

bromide, and 10.4 mol of a 40% hydrobromic acid aqueous solution.

Reflux: Heat the mixture to reflux at 80-150°C for 24 hours.

Isolation: Cool the reaction mixture and filter to obtain the crude product.

Purification: Refine the crude product with diethyl ether to yield the final product. A reported

yield for this method is 66.4% with a purity of 98.5% by HPLC.
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Synthesis of 2,6-Dibromopyridine from 2,6-Dichloropyridine

Conclusion
2,6-Dibromopyridine is a commercially accessible and synthetically valuable compound for

researchers in drug discovery and materials science. Its versatile reactivity allows for the

construction of a wide array of complex molecules. The protocols and supplier information

provided in this guide aim to facilitate its effective procurement and application in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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